N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide

• IUPAC Name: N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H19N3O4S/c1-4-22-9-8-12-17-18-15(23-12)16-14(19)13-10(20-2)6-5-7-11(13)21-3/h5-7H,4,8-9H2,1-3H3,(H,16,18,19)
• InChI Key: NYKRKXOHDGGIRV-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1=NN=C(S1)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide, also known as ETB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various applications, including as an anti-inflammatory agent, a potential treatment for cancer, and a tool for studying cellular processes.

Scientific Research Applications

N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide has been extensively studied for its potential use in scientific research. One of the most promising applications of N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide is as an anti-inflammatory agent. Studies have shown that N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide can inhibit the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body. This makes N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide a potential treatment for various inflammatory conditions, including arthritis and asthma.
N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide has also shown potential as a treatment for cancer. Studies have shown that N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide can induce apoptosis, or programmed cell death, in cancer cells. This makes N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide a potential tool for developing new cancer treatments.
In addition, N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide has been used as a tool for studying cellular processes. Studies have shown that N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide can inhibit the activity of certain enzymes, which can provide insight into the role of these enzymes in cellular processes.

Mechanism of Action

The mechanism of action of N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body. By inhibiting the activity of these enzymes, N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide can reduce inflammation in the body.
Biochemical and Physiological Effects
N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide has been shown to have a variety of biochemical and physiological effects. Studies have shown that N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide can reduce the production of pro-inflammatory cytokines, which can reduce inflammation in the body. In addition, N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a valuable tool for studying cellular processes and developing new treatments for inflammatory conditions and cancer.
However, there are also limitations to using N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide in lab experiments. One limitation is that it can be difficult to synthesize, which can make it expensive to use in large-scale experiments. In addition, there are potential safety concerns associated with using N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide, as it has not been extensively studied in humans.

Future Directions

There are many potential future directions for research on N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide. One direction is to further study its potential as an anti-inflammatory agent and develop new treatments for inflammatory conditions. Another direction is to further study its potential as a treatment for cancer and develop new cancer treatments.
In addition, there is potential for using N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide as a tool for studying cellular processes. Further research could provide insight into the role of certain enzymes in cellular processes and lead to the development of new treatments for various conditions.
Conclusion
N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide, or N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide, is a chemical compound that has shown promising results in various scientific research applications, including as an anti-inflammatory agent, a potential treatment for cancer, and a tool for studying cellular processes. While there are limitations to using N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethoxybenzamide in lab experiments, there are many potential future directions for research on this compound. Further research could lead to the development of new treatments for various conditions and provide insight into the role of certain enzymes in cellular processes.